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Compound of Interest

Compound Name: BD-1047 dihydrobromide

Cat. No.: B605978

Essential Safety and Handling of BD-1047
Dihydrobromide

BD-1047 dihydrobromide is a potent and selective sigma-1 (ol) receptor antagonist used in
neuroscience research. Due to its chemical properties, it is imperative to handle this compound
with strict adherence to safety protocols to minimize exposure and ensure a safe laboratory
environment. This guide provides essential safety and logistical information, including
operational and disposal plans, for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties:

e Molecular Formula: C13H20Cl2N2-2HBr

» Molecular Weight: 437.04 g/mol

e Appearance: A white to off-white powder or crystalline solid.
e Solubility: Soluble in water and DMSO up to 50 mM.

o Storage: Store in a cool, dry, and well-ventilated area. It is recommended to desiccate at
+4°C.
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Hazard Identification: BD-1047 dihydrobromide is classified as a hazardous substance.
According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), its hazard statements are:

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE) and
Engineering Controls

Given the hazardous nature of BD-1047 dihydrobromide, a multi-layered approach to safety,
combining engineering controls and personal protective equipment, is mandatory.

Engineering Controls:

o Fume Hood: All handling of the solid compound and preparation of solutions should be
conducted in a certified chemical fume hood to minimize inhalation of the powder.

o Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE): The following table summarizes the required PPE for
handling BD-1047 dihydrobromide in both its solid and solution forms.
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Body Part PPE Specification Solid Form Solution Form

Gloves: Due to the
dichlorophenyl moiety,
standard thin nitrile
gloves are not
recommended for
prolonged contact as
they offer poor
resistance to
dichlorobenzene.[2]
For splash protection,
double-gloving with
thicker (e.g., 8 mil)
Hands o ) Mandatory Mandatory
nitrile gloves is a
minimum requirement.
For extended
handling, consider
gloves made of more
resistant materials like
Viton™ or a laminate.
Always consult the
glove manufacturer's
chemical resistance
guide for specific

breakthrough times.

Eyes/Face Safety Goggles and Mandatory Mandatory
Face Shield: Chemical
splash goggles are
required at all times.
When handling the
solid powder or
concentrated
solutions, a face
shield must be worn in
addition to goggles to

protect against
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splashes and airborne

particles.

Laboratory Coat: A
fully buttoned, long-
sleeved laboratory
coat is required.
Body ) ] Mandatory Mandatory
Consider a chemically
resistant apron when
handling larger

quantities.

Respirator: A NIOSH-
approved respirator
(e.g., N95 for
powders, or an
appropriate cartridge
respirator for vapors if

Respiratory handling heated Recommended As needed
solutions) should be
used if work cannot be
conducted within a
fume hood or if there
is a risk of aerosol

generation.

Operational and Disposal Plans

A clear and concise plan for the handling and disposal of BD-1047 dihydrobromide is crucial
for maintaining a safe laboratory.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume
hood is functioning properly. Prepare all necessary equipment (spatulas, weigh boats, vials,
solvents) within the fume hood.
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» Weighing: Carefully weigh the desired amount of the powdered compound in a tared, sealed
container within the fume hood to prevent dust dispersion.

» Dissolving: Add the solvent to the container with the powder slowly and carefully. If
necessary, aid dissolution by gentle vortexing or sonication.

o Storage of Solutions: Store stock solutions in clearly labeled, sealed containers at the
recommended temperature (-20°C or -80°C for long-term storage).[3]

» Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and
dispose of gloves properly. Wash hands thoroughly with soap and water.

Spill Response Plan:

In the event of a spill, follow these procedures immediately:

o Evacuate: Alert others in the immediate area and evacuate if the spill is large or if you are
unsure of the hazard.

o Ventilate: Ensure the area is well-ventilated, if safe to do so.

e Contain: For a small powder spill, gently cover it with a damp paper towel to avoid making
the powder airborne. For a liquid spill, contain it with an inert absorbent material (e.g.,
vermiculite, sand, or a commercial spill kit).

o Clean-up: Wearing appropriate PPE, carefully scoop the contained material into a labeled,
sealable waste container.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

o Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan:

All waste containing BD-1047 dihydrobromide must be treated as hazardous waste.
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Waste Type

Disposal Procedure

Solid Waste

Collect excess solid BD-1047 dihydrobromide
and any contaminated materials (e.g., weigh
boats, paper towels, gloves) in a clearly labeled,

sealed hazardous waste container.

Liquid Waste

Collect unused solutions and solvent rinses in a
designated, labeled hazardous waste container
for halogenated organic waste. Do not pour

down the drain.[1]

Sharps

Any contaminated sharps (needles, Pasteur
pipettes) must be disposed of in a designated

sharps container for hazardous chemical waste.

Final Disposal

All hazardous waste must be disposed of
through your institution's Environmental Health
and Safety (EHS) office, typically via

incineration at a licensed facility.[4]

Visual Guidance: Diagrams

To further clarify procedures and mechanisms, the following diagrams are provided.
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Safe Handling and Emergency Workflow for BD-1047 Dihydrobromide
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Caption: A workflow diagram for the safe handling of BD-1047 dihydrobromide.
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Mechanism of Action: Sigma-1 Receptor Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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